methyl (3R)-3-amino-2,2-dimethylbutanoate hydrochloride
Overview
Description
Methyl (3R)-3-amino-2,2-dimethylbutanoate hydrochloride, also known as methyl-AMBA, is a synthetic compound that has been studied for its potential medicinal properties. It is a derivative of the naturally occurring amino acid L-alanine and is structurally similar to the neurotransmitter glutamate. Methyl-AMBA has been studied for its potential use in the treatment of neurological and psychiatric disorders, as well as for its potential therapeutic effects on the central nervous system.
Scientific Research Applications
Methyl-AMBA has been studied for its potential therapeutic effects on the central nervous system. It has been studied for its potential use in the treatment of neurological and psychiatric disorders, including Alzheimer’s disease, Parkinson’s disease, schizophrenia, and depression. It has also been studied for its potential use in the treatment of anxiety, addiction, and pain. In addition, it has been studied for its potential use as an antidepressant, anxiolytic, and anticonvulsant.
Mechanism of Action
Methyl-AMBA acts as a partial agonist of the N-methyl-D-aspartate (NMDA) receptor, which is a glutamate receptor found in the central nervous system. By acting as a partial agonist of the NMDA receptor, methyl (3R)-3-amino-2,2-dimethylbutanoate hydrochloride is able to modulate the activity of the receptor, which can result in a variety of physiological and biochemical effects.
Biochemical and Physiological Effects
Methyl-AMBA has been shown to modulate the activity of the NMDA receptor, which can result in a variety of biochemical and physiological effects. These effects include increased levels of glutamate in the brain, increased levels of serotonin and dopamine, increased levels of GABA, and increased levels of glutamate receptors. In addition, methyl (3R)-3-amino-2,2-dimethylbutanoate hydrochloride has been shown to have neuroprotective effects, which may be beneficial in the treatment of neurological and psychiatric disorders.
Advantages and Limitations for Lab Experiments
Methyl-AMBA is a relatively simple compound to synthesize, and the synthesis can be carried out at room temperature. Additionally, the compound is relatively stable and can be stored at room temperature. However, the compound is relatively expensive, and the synthesis of the compound requires the use of hazardous chemicals, such as hydrochloric acid and sodium hydroxide.
Future Directions
Future research on methyl (3R)-3-amino-2,2-dimethylbutanoate hydrochloride should focus on its potential therapeutic effects on neurological and psychiatric disorders. Additionally, future research should focus on the mechanism of action of the compound and its potential side effects. Further research should also focus on the potential use of methyl (3R)-3-amino-2,2-dimethylbutanoate hydrochloride as an antidepressant, anxiolytic, and anticonvulsant. Finally, future research should focus on the potential use of methyl (3R)-3-amino-2,2-dimethylbutanoate hydrochloride as a neuroprotective agent.
Synthesis Methods
Methyl-AMBA can be synthesized from L-alanine and the hydrochloride salt of the compound. The synthesis involves the reaction of L-alanine with an acid reagent, such as hydrochloric acid, to form the hydrochloride salt of methyl (3R)-3-amino-2,2-dimethylbutanoate hydrochloride. The reaction is carried out in a solvent, typically an organic solvent such as dichloromethane or ethyl acetate. The reaction is then quenched with a base, such as sodium hydroxide, to form the desired product. The reaction is typically carried out at room temperature and is relatively simple to perform.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl (3R)-3-amino-2,2-dimethylbutanoate hydrochloride involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "2,2-dimethylbutanoic acid", "methylamine", "thionyl chloride", "sodium hydroxide", "hydrochloric acid", "diethyl ether", "methanol" ], "Reaction": [ "1. Conversion of 2,2-dimethylbutanoic acid to 2,2-dimethylbutanoyl chloride using thionyl chloride", "2. Reaction of 2,2-dimethylbutanoyl chloride with methylamine to form methyl (3R)-3-amino-2,2-dimethylbutanoate", "3. Quenching of the reaction mixture with sodium hydroxide to obtain the free base", "4. Acidification of the free base with hydrochloric acid to form the hydrochloride salt", "5. Isolation of the product by precipitation with diethyl ether and recrystallization from methanol" ] } | |
CAS RN |
1400877-87-3 |
Molecular Formula |
C7H16ClNO2 |
Molecular Weight |
181.7 |
Purity |
95 |
Origin of Product |
United States |
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